Application Notes and Protocols for In Vitro Cytotoxicity Assessment of Aglaia Compounds

Author: BenchChem Technical Support Team. **Date**: May 2026

Compound of Interest

Compound Name:	*Aglaxiflorin D*
CAS No.:	*269739-78-8*
Cat. No.:	*B583882*

Get Quote

Introduction: The Therapeutic Potential of Aglaia Compounds

The genus Aglaia, belonging to the Meliaceae family, is a rich source of diverse phytochemicals with significant medicinal properties.[1][2] These plants have been traditionally used to treat a range of ailments, including fever, inflammation, and skin diseases.[1][2][3] Modern scientific investigation has unveiled the potent anticancer activities of various compounds isolated from Aglaia species, making them a focal point in the quest for novel cancer therapeutics.[1][4][5] Among these, rocaglamides (also known as flavaglines) and various triterpenoids have demonstrated remarkable cytotoxic effects against a spectrum of human cancer cell lines.[4][6][7][8][9][10]

The cytotoxic mechanisms of Aglaia compounds are multifaceted, often involving the induction of apoptosis (programmed cell death), cell cycle arrest, and the inhibition of critical cellular pathways.[4][6][10] For instance, some rocaglate derivatives have been shown to induce apoptosis and cell cycle arrest at the G2/M phase.[10] Furthermore, certain triterpenoids from Aglaia have been found to induce apoptosis through the generation of reactive oxygen species (ROS).[6] Given this promising bioactivity, robust and reliable in vitro cytotoxicity assays are

© 2026 BenchChem. All rights reserved.

paramount for the screening, characterization, and mechanistic elucidation of these natural products.[11][12][13]

This comprehensive guide provides detailed protocols for a panel of in vitro cytotoxicity assays suitable for evaluating Aglaia compounds. The selection of these assays is based on their ability to assess different hallmarks of cell death, from metabolic activity and membrane integrity to the activation of specific apoptotic pathways. By employing a multi-assay approach, researchers can obtain a more complete and nuanced understanding of the cytotoxic profile of these promising natural products.

Core Principles of In Vitro Cytotoxicity Testing

The primary objective of in vitro cytotoxicity testing is to determine the concentration at which a substance, in this case, an Aglaia compound, induces cell death.[11] This is typically quantified by the IC50 value, which represents the concentration of a compound required to inhibit a biological process (such as cell proliferation) by 50%.[3] A lower IC50 value indicates a higher cytotoxic potency.

The choice of cytotoxicity assay depends on the specific research question and the anticipated mechanism of action of the compound. It is often advisable to use a combination of assays that measure different cellular parameters to obtain a comprehensive understanding of the cytotoxic effects and to mitigate the risk of assay-specific artifacts.[14][15][16] For natural products, which can sometimes interfere with assay chemistries, this orthogonal testing approach is particularly crucial.[14][15][16]

This guide will detail the following key cytotoxicity assays:

- MTT Assay: Measures metabolic activity.
- Sulforhodamine B (SRB) Assay: Measures cellular protein content.
- Lactate Dehydrogenase (LDH) Assay: Measures membrane integrity.
- Caspase-3/7 Activity Assay: Measures a key marker of apoptosis.

Experimental Workflow for Cytotoxicity Assessment

© 2026 BenchChem. All rights reserved.

A typical workflow for assessing the in vitro cytotoxicity of Aglaia compounds involves several key stages, from initial compound preparation to data analysis.



Click to download full resolution via product page

Caption: General experimental workflow for in vitro cytotoxicity testing.

Protocol 1: MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay

Principle: The MTT assay is a colorimetric assay that measures the reduction of the yellow tetrazolium salt MTT by mitochondrial succinate dehydrogenase in metabolically active cells.[14][17] This enzymatic reaction produces a purple formazan product, which is insoluble in aqueous solutions.[14] The amount of formazan produced is directly proportional to the number of viable cells.

Causality Behind Experimental Choices: This assay is often used as a primary screening tool due to its simplicity and high-throughput compatibility. It provides a good initial assessment of a compound's effect on cell viability by measuring mitochondrial function, a key indicator of cell health.

Materials:

- Aglaia compound stock solution (in a suitable solvent like DMSO)
- Selected cancer cell line (e.g., HCT116, MCF-7)[5][18]
- Complete cell culture medium (e.g., DMEM or RPMI-1640 with 10% FBS)
- Phosphate-buffered saline (PBS), pH 7.4

© 2026 BenchChem. All rights reserved.

- MTT solution (5 mg/mL in PBS, filter-sterilized)
- Solubilization solution (e.g., DMSO or 10% SDS in 0.01 N HCl)[14]
- 96-well flat-bottom microplates
- Multichannel pipette
- Microplate reader

Step-by-Step Protocol:

- Cell Seeding:
  - Harvest and count cells.
  - Seed cells into a 96-well plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well) in 100 µL of complete culture medium.
  - Incubate the plate for 24 hours at 37°C in a humidified 5% CO2 incubator to allow for cell attachment.
- Compound Treatment:
  - Prepare serial dilutions of the Aglaia compound in complete culture medium. The final solvent concentration should be kept constant across all wells and should not exceed a non-toxic level (typically <0.5% DMSO).
  - After 24 hours of incubation, carefully remove the medium from the wells and add 100 µL of the diluted compounds to the respective wells.
  - Include appropriate controls:
    - Vehicle Control: Cells treated with the same concentration of the solvent (e.g., DMSO) used to dissolve the Aglaia compound.
    - Untreated Control: Cells in culture medium only.

© 2026 BenchChem. All rights reserved.

    - Positive Control: Cells treated with a known cytotoxic agent (e.g., doxorubicin or cisplatin).[3]
    - Blank: Culture medium without cells.

- Incubation:
    - Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours) at 37°C in a 5% CO2 incubator.
- MTT Addition and Incubation:
    - After the incubation period, add 10 µL of the 5 mg/mL MTT solution to each well.[17]
    - Incubate the plate for an additional 2-4 hours at 37°C to allow for the formation of formazan crystals.[14][17]
- Formazan Solubilization:
    - Carefully remove the medium containing MTT from each well without disturbing the formazan crystals.
    - Add 100-200 µL of the solubilization solution (e.g., DMSO) to each well to dissolve the formazan crystals.[17]
    - Gently shake the plate for 10-15 minutes at room temperature to ensure complete solubilization.
- Absorbance Measurement:
    - Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader. A reference wavelength of 630 nm can be used to subtract background absorbance.

Data Analysis:

- Subtract the absorbance of the blank wells from all other readings.

© 2026 BenchChem. All rights reserved.

- Calculate the percentage of cell viability for each treatment concentration using the following formula:
  - % Cell Viability = (Absorbance of Treated Cells / Absorbance of Vehicle Control) x 100
- Plot the percentage of cell viability against the log of the compound concentration.
- Determine the IC50 value from the dose-response curve using non-linear regression analysis.

Trustworthiness and Self-Validation:

- Potential for Interference: Natural products, particularly those with antioxidant properties, can directly reduce MTT, leading to false-positive results (i.e., overestimation of cell viability).[14][15][16] To control for this, it is essential to run a parallel experiment without cells, where the compounds are incubated with MTT in culture medium alone.
- Orthogonal Validation: The results of the MTT assay should be validated with an alternative cytotoxicity assay that has a different mechanism of detection, such as the SRB or LDH assay.

Protocol 2: Sulforhodamine B (SRB) Assay

Principle: The SRB assay is a colorimetric assay that measures the total cellular protein content.[19][20][21] SRB is a bright pink aminoxanthene dye that binds to basic amino acid residues of cellular proteins under mildly acidic conditions.[19][22] The amount of bound dye is directly proportional to the cell number.[19]

Causality Behind Experimental Choices: The SRB assay is less prone to interference from reducing compounds compared to the MTT assay.[22] It is a robust and reproducible method for assessing cytotoxicity, particularly for adherent cell lines, and has been a standard for large-scale screening programs like the NCI-60 screen.[23]

Materials:

- Aglaia compound stock solution
- Selected cancer cell line

© 2026 BenchChem. All rights reserved.

- Complete cell culture medium
- Trichloroacetic acid (TCA) solution (10% w/v)
- SRB solution (0.4% w/v in 1% acetic acid)
- Tris-base solution (10 mM, pH 10.5)
- 1% Acetic acid solution
- 96-well flat-bottom microplates
- Multichannel pipette
- Microplate reader

Step-by-Step Protocol:

- Cell Seeding and Treatment:
  - Follow steps 1-3 of the MTT assay protocol for cell seeding, compound treatment, and incubation.
- Cell Fixation:
  - After the incubation period, gently add 50 µL of cold 10% TCA to each well without removing the supernatant.[22]
  - Incubate the plate at 4°C for 1 hour to fix the cells.[19]
- Washing:
  - Carefully remove the supernatant and wash the plates five times with slow-running tap water or 1% acetic acid to remove TCA, unbound dye, and serum proteins.[19]
  - Allow the plates to air-dry completely.
- SRB Staining:

© 2026 BenchChem. All rights reserved.

- Add 50-100 µL of 0.4% SRB solution to each well.[19]
- Incubate at room temperature for 30 minutes.[19][20]

- Washing:
  - Quickly wash the plates four times with 1% acetic acid to remove unbound SRB dye.[19]
  - Allow the plates to air-dry completely.
- Dye Solubilization:
  - Add 100-200 µL of 10 mM Tris-base solution to each well to solubilize the protein-bound dye.[19]
  - Place the plate on a shaker for 5-10 minutes to ensure complete solubilization.
- Absorbance Measurement:
  - Measure the absorbance of each well at a wavelength of 510-540 nm using a microplate reader.[19][20]

Data Analysis:

- Follow the same data analysis steps as outlined for the MTT assay to calculate the percentage of cell viability and the IC50 value.

Trustworthiness and Self-Validation:

- Robustness: The SRB assay is generally considered more robust and less susceptible to interference from colored or reducing compounds than tetrazolium-based assays.
- Fixation is Key: Proper cell fixation with TCA is critical for accurate results. Incomplete fixation can lead to cell loss during the washing steps and an underestimation of cell number.

Protocol 3: Lactate Dehydrogenase (LDH) Assay

Principle: The LDH assay is a cytotoxicity assay that quantifies the release of lactate dehydrogenase, a stable cytosolic enzyme, from cells with damaged plasma membranes.[24]

© 2026 BenchChem. All rights reserved.

[25][26] The released LDH catalyzes the conversion of lactate to pyruvate, which is coupled to a second reaction that results in the formation of a colored formazan product.[24][27] The amount of formazan is proportional to the amount of LDH released, and thus to the number of lysed cells.[24]

Causality Behind Experimental Choices: This assay directly measures cell lysis and membrane damage, providing a different perspective on cytotoxicity compared to metabolic assays. It is particularly useful for detecting necrosis and late-stage apoptosis.



Click to download full resolution via product page

Caption: Principle of the colorimetric LDH cytotoxicity assay.

© 2026 BenchChem. All rights reserved.

Materials:

- Aglaia compound stock solution
- Selected cancer cell line
- Complete cell culture medium
- Commercially available LDH cytotoxicity assay kit (e.g., from Promega, Cayman Chemical, or Abcam)[24][27]
- Lysis buffer (usually provided in the kit, e.g., 10X Triton X-100)
- 96-well flat-bottom microplates
- Multichannel pipette
- Microplate reader

Step-by-Step Protocol:

- Cell Seeding and Treatment:
  - Follow steps 1-2 of the MTT assay protocol for cell seeding and compound treatment.
  - In addition to the controls mentioned for the MTT assay, prepare the following LDH-specific controls:
    - Spontaneous LDH Release Control: Untreated cells to measure the baseline level of LDH release.
    - Maximum LDH Release Control: Untreated cells lysed with the provided lysis buffer to determine the maximum amount of releasable LDH.[27]
    - Culture Medium Background Control: Culture medium only to measure background LDH activity in the medium.
- Incubation:

© 2026 BenchChem. All rights reserved.

- Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours) at 37°C in a 5% CO2 incubator.

- Preparation of Lysate for Maximum Release Control:
  - Approximately 45 minutes before the end of the incubation period, add the lysis buffer to the "Maximum LDH Release Control" wells.

- Supernatant Collection:
  - After incubation, centrifuge the plate at 250 x g for 4 minutes to pellet the cells (optional, but recommended).[27]
  - Carefully transfer a specific volume of the supernatant (e.g., 50-100 µL) from each well to a new 96-well plate.

- LDH Reaction:
  - Prepare the LDH reaction mixture according to the manufacturer's instructions.
  - Add the reaction mixture to each well of the new plate containing the supernatants.
  - Incubate the plate at room temperature for 30 minutes, protected from light.[24][27]

- Stop Reaction and Absorbance Measurement:
  - Add the stop solution (if provided in the kit) to each well.[24]
  - Measure the absorbance at the recommended wavelength (usually 490-520 nm) within 1 hour.[27]

Data Analysis:

- Subtract the absorbance of the culture medium background control from all other readings.
- Calculate the percentage of cytotoxicity using the following formula:
  - % Cytotoxicity = [(Experimental LDH Release - Spontaneous LDH Release) / (Maximum LDH Release - Spontaneous LDH Release)] x 100

© 2026 BenchChem. All rights reserved.

- Plot the percentage of cytotoxicity against the log of the compound concentration and determine the IC50 value.

Trustworthiness and Self-Validation:

- Serum Interference: Serum in the culture medium contains LDH, which can lead to high background readings. It is advisable to use low-serum medium or to perform a serum-free incubation during the treatment period if possible.
- Kit-Specific Protocols: Always follow the specific instructions provided with the commercial LDH assay kit being used, as reagent compositions and incubation times may vary.

Protocol 4: Caspase-3/7 Activity Assay

Principle: The Caspase-Glo® 3/7 Assay is a luminescent assay that measures the activity of caspases-3 and -7, which are key executioner caspases in the apoptotic pathway.[28][29] The assay provides a proluminescent caspase-3/7 substrate containing the tetrapeptide sequence DEVD.[28] Cleavage of this substrate by activated caspases-3/7 releases aminoluciferin, which is then used by luciferase to generate a luminescent signal that is proportional to the amount of caspase activity.[28][29]

Causality Behind Experimental Choices: Many Aglaia compounds, including rocaglamides and cycloartanes, have been reported to induce apoptosis.[1][30] This assay provides a specific and sensitive method to confirm that the observed cytotoxicity is mediated, at least in part, by the activation of the apoptotic cascade.

Materials:

- Aglaia compound stock solution
- Selected cancer cell line
- Complete cell culture medium
- Commercially available Caspase-Glo® 3/7 Assay kit (e.g., from Promega)[28][29]
- White-walled 96-well plates suitable for luminescence measurements

© 2026 BenchChem. All rights reserved.

- Multichannel pipette
- Luminometer

Step-by-Step Protocol:

- Cell Seeding and Treatment:
  - Seed cells in a white-walled 96-well plate and treat with serial dilutions of the Aglaia compound as described in the MTT assay protocol (steps 1 and 2).
  - Include a positive control for apoptosis (e.g., staurosporine or etoposide).
- Incubation:
  - Incubate the plate for a time period appropriate for the induction of apoptosis (this may be shorter than for general cytotoxicity assays, e.g., 6-24 hours).
- Assay Reagent Preparation and Addition:
  - Prepare the Caspase-Glo® 3/7 Reagent according to the manufacturer's instructions.
  - Allow the plate and the reagent to equilibrate to room temperature.
  - Add a volume of Caspase-Glo® 3/7 Reagent equal to the volume of culture medium in each well (e.g., add 100 µL of reagent to 100 µL of medium).[29]
- Incubation:
  - Gently mix the contents of the wells by shaking the plate on a plate shaker for 30-60 seconds.
  - Incubate the plate at room temperature for 1-3 hours, protected from light.
- Luminescence Measurement:
  - Measure the luminescence of each well using a luminometer.

Data Analysis:

© 2026 BenchChem. All rights reserved.

- Subtract the luminescence of the blank wells (medium + reagent) from all other readings.
- Express the results as fold-change in caspase activity relative to the vehicle control.
  - Fold-Change = (Luminescence of Treated Cells) / (Luminescence of Vehicle Control)
- Plot the fold-change in caspase activity against the compound concentration.

Trustworthiness and Self-Validation:

- Multiplexing: This assay can be multiplexed with other assays, such as a viability assay using a fluorescent substrate, to correlate caspase activation with cell death in the same sample population.[31]
- Time-Course Experiment: It is advisable to perform a time-course experiment to determine the optimal time point for measuring caspase activation after treatment with the Aglaia compound, as caspase activity is a transient event.

Data Presentation and Interpretation

For a comprehensive evaluation, the IC50 values obtained from the different cytotoxicity assays should be summarized in a table for easy comparison.

Table 1: Comparative Cytotoxicity of an Exemplary Aglaia Compound

Assay Type	Endpoint Measured	Cancer Cell Line	Incubation Time	IC50 (µM)
MTT	Metabolic Activity	HCT116	48 hours	Example Value
SRB	Protein Content	HCT116	48 hours	Example Value
LDH	Membrane Integrity	HCT116	48 hours	Example Value

Discrepancies in IC50 values between different assays can provide valuable insights into the mechanism of action. For example, if a compound shows a potent IC50 in the MTT assay but a weaker one in the LDH assay at the same time point, it might suggest that the compound

© 2026 BenchChem. All rights reserved.

primarily affects metabolic activity before causing significant membrane damage. A significant increase in caspase-3/7 activity at concentrations below the IC50 for cell viability could indicate that apoptosis is a primary mode of cell death.

Conclusion

The study of Aglaia compounds for their anticancer potential is a promising area of research. The application of a well-chosen panel of in vitro cytotoxicity assays is fundamental to this endeavor. The protocols detailed in this guide provide a robust framework for researchers to screen and characterize the cytotoxic properties of these natural products. By understanding the principles behind each assay and implementing appropriate controls, scientists can generate reliable and meaningful data, paving the way for the development of novel cancer therapies derived from the rich pharmacopeia of the Aglaia genus.

References

- Cai, Y., et al. (2018). Triterpenoids from Aglaia abbreviata exert cytotoxicity and multidrug resistant reversal effect in MCF-7/ADM cells via reactive oxygen species induction and P-glycoprotein inhibition. Molecules, 23(11), 2947. [Link]
- Priya, R., Sowmiya, P., & Meenakshi Sundaram, M. (2018). An overview on the biological perspectives of aglaia species. Asian Journal of Pharmaceutical and Clinical Research, 11(9), 13-17. [Link]
- Anonymous. (2024, April 4). A REVIEW ON PHYTOCHEMICAL AND PHARMACOLOGICAL ACTIVITIES OF AGLAIA ELAEAGNOIDEA (JUSS) BENTH. IJNRD. [Link]
- Promega Corporation. (2024, December 11). LDH cytotoxicity assay. protocols.io. [Link]
- Bioo Scientific Corporation. (n.d.). MaxDiscovery™ Lactate Dehydrogenase (LDH) Cytotoxicity Assay Kit Manual. Bioo Scientific. [Link]
- Kinghorn, A. D., et al. (2006). Potential of cyclopenta[b]benzofurans from Aglaia species in cancer chemotherapy. Journal of natural products, 69(7), 1159-1169. [Link]
- Bohnenstengel, F. I., et al. (1999). Structure activity relationships of antiproliferative rocaglamide derivatives from Aglaia species (Meliaceae). Zeitschrift fur Naturforschung C,

© 2026 BenchChem. All rights reserved.

54(11-12), 1075-1083. [Link]

- Priya, R., Sowmiya, P., & Meenakshi Sundaram, M. (2018). An overview on the biological perspectives of aglaia species. Asian Journal of Pharmaceutical and Clinical Research. [Link]
- Zhang, F., et al. (2021). Chemical constituents of Aglaia elaeagnoidea and Aglaia odorata and their cytotoxicity. Natural Product Research, 35(5), 875-881. [Link]
- Abalos, N. N., et al. (2019). Cytotoxicity of bark extracts from Aglaia loheri (Blanco) Merr. (Meliaceae) against human colorectal carcinoma cells (HCT116). International Journal of Biosciences, 14(4), 1-11. [Link]
- Abalos, N. N., et al. (2021). Cytotoxic and Apoptotic Activity of Aglaforbesin Derivative Isolated from Aglaia loheri Merr. on HCT116. Asian Pacific Journal of Cancer Prevention, 22(1), 213-220. [Link]
- Kinghorn, A. D., et al. (2014). Rocaglamide, Silvestrol and Structurally Related Bioactive Compounds from Aglaia Species. Natural Product Reports, 31(3), 331-353. [Link]
- Deb, L., & Dutta, A. (2013). IN VITRO CYTOTOXICITY OF ESSENTIAL OILS: A REVIEW. International Journal of Research in Pharmacy and Chemistry, 3(3), 643-653. [Link]
- An, F. L., et al. (2016). Cytotoxic Rocaglate Derivatives from Leaves of Aglaia perviridis. Scientific reports, 6, 20011. [Link]
- Öztürk, S., et al. (2019). The MTT viability assay yields strikingly false-positive viabilities although the cells are killed by some plant extracts. Turkish Journal of Biology, 43(1), 55-65. [Link]
- Butler, A. A., et al. (2014). Use of a Caspase Multiplexing Assay to Determine Apoptosis in a Hypothalamic Cell Model. Journal of visualized experiments : JoVE, (86), 51348. [Link]
- Boster Biological Technology. (2023, April 26). Caspase-3, 7 Activity Assay Kit. Boster Bio. [Link]

© 2026 BenchChem. All rights reserved.

- Awang, K., et al. (2023). Cytotoxic Evaluation and Elucidation of Dammarane-Type Triterpenoids Isolated from the Exocarp of Aglaia cucullata (Meliaceae). Molecules, 28(18), 6563. [Link]
- Mulyani, Y., et al. (2024). The isolation of novel pregnane steroids from Aglaia pachyphylla Miq. and the cytotoxicity against breast cancer cell lines (MCF-7). RSC Advances, 14(35), 25330-25339. [Link]
- Adwas, A. A., Elsayed, A., Azab, A. E., & Quwaydir, F. A. (2022). Anticancer drug screening of natural products: In vitro cytotoxicity assays, techniques, and challenges. Journal of Applied Pharmaceutical Science, 12(7), 001-013. [Link]
- Creative Bioarray. (n.d.). Sulforhodamine B (SRB) Assay Protocol. Creative Bioarray. [Link]
- LifeNet Health LifeSciences. (n.d.). In Vitro Cytotoxicity Assays. LifeNet Health. [Link]
- Gavanji, S., et al. (2024). In Vitro Toxicity Evaluation of Some Plant Extracts and Their Potential Application in Xerosis cutis. Molecules, 29(14), 3333. [Link]
- Öztürk, S., et al. (2019). The MTT viability assay yields strikingly false-positive viabilities although the cells are killed by some plant extracts. Turkish Journal of Biology. [Link]
- ResearchTweet. (n.d.). MTT Assay Protocol for Cell Viability and Proliferation. ResearchTweet. [Link]
- Vichai, V., & Kirtikara, K. (2006). Sulforhodamine B colorimetric assay for cytotoxicity screening. Nature protocols, 1(3), 1112-1116. [Link]
- Nahata, A. (2014, March 7). How can I do cytotoxicity assay in vitro? And is there any fast methods to know the activity of my fractions?. ResearchGate. [Link]
- Orellana, E. A., & Marcell, V. M. (2017). Sulforhodamine B colorimetric assay for cytotoxicity screening. Current protocols in pharmacology, 77(1), 3-35. [Link]
- National Cancer Institute. (n.d.). Classic NCI-60 Screen (Archived). National Cancer Institute. [Link]

© 2026 BenchChem. All rights reserved.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

- 1. scispace.com [scispace.com]
- 2. researchgate.net [researchgate.net]
- 3. ijnrd.org [ijnrd.org]
- 4. Potential of cyclopenta[b]benzofurans from Aglaia species in cancer chemotherapy - PubMed [pubmed.ncbi.nlm.nih.gov]
- 5. innspub.net [innspub.net]
- 6. Triterpenoids from Aglaia abbreviata exert cytotoxicity and multidrug resistant reversal effect in MCF-7/ADM cells via reactive oxygen species induction and P-glycoprotein inhibition - PMC [pmc.ncbi.nlm.nih.gov]
- 7. tandfonline.com [tandfonline.com]
- 8. thieme-connect.com [thieme-connect.com]
- 9. pubs.rsc.org [pubs.rsc.org]
- 10. Cytotoxic Rocaglate Derivatives from Leaves of Aglaia perviridis - PMC [pmc.ncbi.nlm.nih.gov]
- 11. thieme-connect.com [thieme-connect.com]
- 12. researchgate.net [researchgate.net]
- 13. In Vitro Cytotoxicity Assays [lnhlifesciences.org]
- 14. The MTT viability assay yields strikingly false-positive viabilities although the cells are killed by some plant extracts - PMC [pmc.ncbi.nlm.nih.gov]
- 15. cabidigitallibrary.org [cabidigitallibrary.org]
- 16. Is Your MTT Assay the Right Choice? [promega.sg]
- 17. researchtweet.com [researchtweet.com]
- 18. The isolation of novel pregnane steroids from Aglaia pachyphylla Miq. and the cytotoxicity against breast cancer cell lines (MCF-7) - RSC Advances (RSC Publishing)

© 2026 BenchChem. All rights reserved.

DOI:10.1039/D4RA04727C [pubs.rsc.org]

- 19. creative-bioarray.com [creative-bioarray.com]
- 20. researchgate.net [researchgate.net]
- 21. Sulforhodamine B colorimetric assay for cytotoxicity screening | Springer Nature Experiments [experiments.springernature.com]
- 22. researchgate.net [researchgate.net]
- 23. dctd.cancer.gov [dctd.cancer.gov]
- 24. protocols.io [protocols.io]
- 25. LDH-Glo™ Cytotoxicity Assay Technical Manual [promega.com]
- 26. mdpi.com [mdpi.com]
- 27. cdn.caymanchem.com [cdn.caymanchem.com]
- 28. Caspase-Glo® 3/7 Assay Protocol [worldwide.promega.com]
- 29. promega.com [promega.com]
- 30. journal.waocp.org [journal.waocp.org]
- 31. Use of a Caspase Multiplexing Assay to Determine Apoptosis in a Hypothalamic Cell Model - PMC [pmc.ncbi.nlm.nih.gov]
- To cite this document: BenchChem. [Application Notes and Protocols for In Vitro Cytotoxicity Assessment of Aglaia Compounds]. BenchChem, [2026]. [Online PDF]. Available at: [https://www.benchchem.com/product/b583882/docs#application-notes-and-protocols-for-in-vitro-cytotoxicity-assessment-of-aglaia-compounds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2026 BenchChem. All rights reserved.

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved.